Cas no 311313-25-4 (1,3,4-Thiadiazole, 2-(4-methylphenyl)-5-(3-nitrophenyl)-)

• Product Name: 1,3,4-Thiadiazole, 2-(4-methylphenyl)-5-(3-nitrophenyl)-
• CAS No: 311313-25-4
• MF: C₁₅H₁₁N₃O₂S
• MW: 297.331741571426
• CID: 1445754
• Update Time: 2024-08-25

1,3,4-Thiadiazole, 2-(4-methylphenyl)-5-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-(4-methylphenyl)-5-(3-nitrophenyl)-

• Inchi： 1S/C15H11N3O2S/c1-10-5-7-11(8-6-10)14-16-17-15(21-14)12-3-2-4-13(9-12)18(19)20/h2-9H,1H3
• InChI Key： NSVZTINZFDZICY-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC([N+]([O-])=O)=C2)=NN=C1C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 297.05733

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 480.5±55.0 °C(Predicted)
• PSA: 68.92
• pka: -1.51±0.10(Predicted)